5-amino-1-(3-bromobenzyl)-N-(3-chloro-4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 5-amino-1-[(3-bromophenyl)methyl]-N-(3-chloro-4-methylphenyl)triazole-4-carboxamide
• InChI: InChI=1S/C17H15BrClN5O/c1-10-5-6-13(8-14(10)19)21-17(25)15-16(20)24(23-22-15)9-11-3-2-4-12(18)7-11/h2-8H,9,20H2,1H3,(H,21,25)
• InChI Key: FKXZRMAAFBVVFS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2=C(N(N=N2)CC3=CC(=CC=C3)Br)N)Cl
• Molecular Formula: C17H15BrClN5O
• Molecular Weight: 420.7 g/mol

Description

5-amino-1-(3-bromobenzyl)-N-(3-chloro-4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C17H15BrClN5O and its molecular weight is 420.7. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activities

Some novel 1,2,4-triazole derivatives have been synthesized and screened for their antimicrobial activities. These compounds, including various substituted triazoles, have demonstrated good to moderate activities against a range of test microorganisms, suggesting their potential utility in developing new antimicrobial agents (Bektaş et al., 2007).

Anticancer Evaluation

Derivatives of 1,2,4-triazoles have also been explored for their anticancer activities. For instance, certain 4-amino-3-(p-methoxybenzyl)-4,5-dihydro-1,2,4-triazole-5-one derivatives have been evaluated against a panel of cancer cell lines, highlighting the role of triazole derivatives in the search for novel anticancer therapies (Bekircan et al., 2008).

Synthesis and Characterization for Biological Applications

The synthesis and characterization of new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives have been conducted, with some showing cytotoxic activity against cancer cells. This work emphasizes the versatility of triazole derivatives in synthesizing compounds with potential biological applications (Hassan et al., 2014).

Peptidomimetics and Biologically Active Compounds

A study detailed the ruthenium-catalyzed synthesis of 5-amino-1,2,3-triazole-4-carboxylates, underlining their importance in preparing peptidomimetics or biologically active compounds. This research indicates how triazole derivatives can serve as scaffolds for developing compounds with specific biological activities, including as HSP90 inhibitors (Ferrini et al., 2015).